Cas no 34346-01-5 (PLGA (50:50))

• Product Name: PLGA (50:50)
• CAS No: 34346-01-5
• MF: (C₃H₆O₃^.C₂H₄O₃)n
• MW: 166.1293
• CID: 311614
• PubChem ID: 36797
• Update Time: 2025-07-31

PLGA (50:50) Chemical and Physical Properties

Names and Identifiers

• Resolution (separation)Resolut LT
• poly(lactic-co-glycolic acid)
• Poly(DL-lactide)
• 2-hydroxypropanoic acid - hydroxyacetic acid (1:1)
• poly(dl-lactide) M.W. 90,000-120,000
• Poly(DL-lactide-co-glycolide)
• 2-Hydroxypropanoic acid polymer with 2-hydroxyacetic acid
• PLGA
• PLGA (50:50)
• Resomer RG 502H
• DA-76954
• PLGA7520
• 34346-01-5
• 153439-97-5
• DTXSID00934750
• DL-lactic acid glycolic acid
• AKOS024418768
• PLGA 7520
• SCHEMBL41708
• Hydroxyacetic acid--2-hydroxypropanoic acid (1/1)
• Atrigel
• 2-hydroxyacetic acid;2-hydroxypropanoic acid
• lactic acid glycolic acid
• glycolic acid lactic acid
• TS-08062

• Inchi： InChI=1S/C3H6O3.C2H4O3/c1-2(4)3(5)6;3-1-2(4)5/h2,4H,1H3,(H,5,6);3H,1H2,(H,4,5)
• InChI Key： No data available
• SMILES： O=C(O)C(C)OC(CO[H])=O.[x].[y]

Computed Properties

• Exact Mass: 166.04773803g/mol
• Monoisotopic Mass: 166.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.53 g/mL at 25 °C(lit.)
• Melting Point: 262 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

PLGA (50:50) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10-21
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives